1-Bromo-1,1'-BI(cyclopropane)

• IUPAC Name: 1-bromo-1-cyclopropylcyclopropane
• InChI: InChI=1S/C6H9Br/c7-6(3-4-6)5-1-2-5/h5H,1-4H2
• InChI Key: XJKIVBCQJIXISX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2(CC2)Br
• Molecular Formula: C6H9Br
• DSSTOX Substance ID: DTXSID50555797
• Molecular Weight: 161.04 g/mol
• CAS No.: 60629-95-0

Description

1-Bromo-1,1'-BI(cyclopropane) is a useful research compound. Its molecular formula is C6H9Br and its molecular weight is 161.04 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• "1-Bromo-1-cyclopropylcyclopropane" serves as a key intermediate for synthesizing various 1-substituted bicyclopropyl derivatives. Through bromine/lithium exchange reactions followed by trapping with different electrophiles, a wide range of derivatives can be obtained. This process also enables the synthesis of 1-aryl-1,1'-bicyclopropyl compounds via Suzuki cross couplings, showcasing the versatility of cyclopropyl derivatives in synthetic organic chemistry (Meijere et al., 2010).

Novel Carbon Skeletons and Derivatives

• Research into halogenated sesquiterpenes from red algae has led to the discovery of compounds with novel carbon skeletons, such as "bromocyclococanol," featuring fused cyclopropane–cyclopentane rings. This highlights the potential of brominated cyclopropane derivatives in discovering new natural products with unique structures (Brito et al., 2002).

Methodological Advances

• The synthesis of novel spiro[cyclopropane-pyrrolizin] derivatives has been achieved via Mg-mediated conjugate addition, demonstrating the utility of brominated cyclopropanes in constructing complex molecular architectures. This method opens new avenues for creating compounds with potential pharmacological activities (Liu et al., 2015).

Applications in Organic Synthesis

• Alkynylation of cyclopropanols with "1-bromo-1-alkynes" has been developed as a method to access synthetically useful alk-4-yn-1-ones. This showcases the role of brominated cyclopropanes in facilitating homoenolate equivalent reactions for C-C bond formation, which is crucial for synthesizing a wide array of organic molecules (Murali et al., 2015).

Electrophilic and Nucleophilic Reactions

• The study of "1-Bromo-2-phenylcyclopropene" and its dimerization process to generate unique cyclic structures emphasizes the reactivity of brominated cyclopropanes under various conditions. Such reactions are fundamental in organic synthesis, providing pathways to diverse molecular frameworks (Lee et al., 2009).